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Compound of Interest

Compound Name:
1-(4-Ethoxy-2-

hydroxyphenyl)ethanone

CAS No.: 37470-42-1

Cat. No.: B1305585

Get Quote

Abstract: This technical guide provides a comprehensive overview of the chemical and physical

properties of 4'-Ethoxy-2'-hydroxyacetophenone, a key intermediate in synthetic organic

chemistry. The document is structured to provide researchers, scientists, and drug

development professionals with detailed information on the compound's identity, spectroscopic

profile, synthesis, reactivity, applications, and safety protocols. By integrating theoretical

principles with practical insights, this guide aims to serve as an essential resource for

professionals working with this versatile molecule.

Chemical Identity and Physicochemical Properties
4'-Ethoxy-2'-hydroxyacetophenone is an aromatic ketone characterized by the presence of an

ethoxy, a hydroxyl, and an acetyl group on a benzene ring. These functional groups dictate its

chemical behavior and utility in various synthetic applications.

Chemical Structure and Nomenclature
The structural arrangement of the functional groups is crucial for its reactivity. The hydroxyl

group at the 2'-position and the ethoxy group at the 4'-position influence the electron density of
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the aromatic ring and the reactivity of the acetyl group.

dot graph { layout=neato; node [shape=plaintext]; edge [style=bold];

// Define nodes for atoms C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5

[label="C"]; C6 [label="C"]; O1 [label="O"]; C7 [label="C"]; O2 [label="O"]; H1 [label="H"]; C8

[label="C"]; C9 [label="C"]; O3 [label="O"]; C10 [label="C"]; H2 [label="H3"]; H3 [label="H2"];

// Define bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

// Substituents C1 -- O1; O1 -- H1; C2 -- C7; C7 -- O2; C7 -- C8; C8 -- H2 [style=invis]; //

Placeholder for H3 C4 -- O3; O3 -- C9; C9 -- C10; C10 -- H3 [style=invis]; // Placeholder for H2

// Aromatic ring double bonds C1 -- C2 [style=bold]; C3 -- C4 [style=bold]; C5 -- C6 [style=bold];

// Ketone double bond C7 -- O2 [style=bold];

// Labels for substituents sub_OH [label="OH", pos="1.5,0.5!"]; sub_COCH3 [label="COCH3",

pos="-1.5,0.5!"]; sub_OCH2CH3 [label="OCH2CH3", pos="0,-1.5!"];

// Position nodes for a clear layout C1 [pos="0,1!"]; C2 [pos="-0.866,0.5!"]; C3

[pos="-0.866,-0.5!"]; C4 [pos="0,-1!"]; C5 [pos="0.866,-0.5!"]; C6 [pos="0.866,0.5!"]; O1

[pos="0,2!"]; H1 [pos="0,2.5!"]; C7 [pos="-1.732,1!"]; O2 [pos="-1.732,1.8!"]; C8

[pos="-2.598,0.5!"]; O3 [pos="0,-2!"]; C9 [pos="0,-2.7!"]; C10 [pos="0,-3.4!"]; } Caption: 2D

Structure of 4'-Ethoxy-2'-hydroxyacetophenone

IUPAC Name: 1-(2-hydroxy-4-ethoxyphenyl)ethan-1-one

Common Name: 4'-Ethoxy-2'-hydroxyacetophenone

CAS Number: 37470-42-1[1][2]

Physicochemical Data
The physical properties of a compound are fundamental to its handling, storage, and

application in experimental setups. The solid nature and defined melting point range are

indicative of a compound with good purity.
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Property Value Source

Molecular Formula C₁₀H₁₂O₃ [2]

Molecular Weight 180.20 g/mol [1][2]

Appearance Solid [1]

Melting Point 40-45 °C [1]

Linear Formula H₃CCH₂OC₆H₃(OH)COCH₃ [1]

Spectroscopic Profile
Spectroscopic data is indispensable for the unambiguous identification and structural

elucidation of a molecule. The combination of NMR, IR, and MS provides a complete picture of

the molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework. The

chemical shifts are influenced by the electronic environment of the protons and carbon atoms.

For 4'-Ethoxy-2'-hydroxyacetophenone, the key diagnostic signals would be the deshielded

aromatic protons due to the acetyl group, the characteristic quartet and triplet of the ethoxy

group, and the downfield singlet for the hydroxyl proton, which would be exchangeable with

D₂O.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum

of 4'-Ethoxy-2'-hydroxyacetophenone is expected to show characteristic absorption bands for

the hydroxyl (O-H stretch), carbonyl (C=O stretch), and ether (C-O-C stretch) functional groups.

The intramolecular hydrogen bonding between the ortho-hydroxyl and the acetyl group can

cause a broadening and a shift to a lower wavenumber for the O-H stretching vibration.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and offering clues about its structure. The
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molecular ion peak [M]+ would be expected at m/z 180. Fragmentation patterns would likely

involve the loss of the acetyl group (CH₃CO) or the ethyl group (C₂H₅).

Synthesis and Reactivity
Understanding the synthesis and reactivity of 4'-Ethoxy-2'-hydroxyacetophenone is crucial for

its application as a synthetic intermediate.

Synthetic Pathway: Fries Rearrangement
A common and efficient method for the synthesis of hydroxyaryl ketones is the Fries

rearrangement.[3][4] This reaction involves the rearrangement of a phenolic ester, in this case,

3-ethoxyphenyl acetate, in the presence of a Lewis acid catalyst (e.g., AlCl₃). The reaction is

regioselective, and reaction conditions such as temperature and solvent polarity can be tuned

to favor the formation of the desired ortho or para isomer.[4] Low temperatures generally favor

the formation of the para-hydroxy isomer, while higher temperatures favor the ortho-hydroxy

isomer.

// Nodes start [label="3-Ethoxyphenyl Acetate \n(Starting Material)"]; catalyst [label="Lewis Acid

(e.g., AlCl₃)\nCatalyst", shape=ellipse, fillcolor="#FBBC05"]; reaction [label="Fries

Rearrangement", shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; product

[label="4'-Ethoxy-2'-hydroxyacetophenone\n(Product)", shape=box, style="rounded,filled",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; workup [label="Aqueous Workup &\nPurification",

shape=cds];

// Edges start -> reaction; catalyst -> reaction; reaction -> workup; workup -> product; } Caption:

Fries Rearrangement Synthesis Workflow

Experimental Protocol: Fries Rearrangement

Reaction Setup: To a cooled (0 °C) and stirred solution of 3-ethoxyphenyl acetate in a

suitable inert solvent (e.g., nitrobenzene or 1,2-dichloroethane), add anhydrous aluminum

chloride (AlCl₃) portion-wise.

Reaction Execution: Allow the reaction mixture to warm to room temperature and then heat

to the desired temperature (typically between 60-140 °C) to favor the ortho rearrangement.

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Workup: After completion, cool the reaction mixture and carefully pour it onto crushed ice

containing concentrated hydrochloric acid to decompose the aluminum complex.

Extraction: Extract the product into a suitable organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel to obtain pure 4'-Ethoxy-2'-hydroxyacetophenone.

Chemical Reactivity
The reactivity of 4'-Ethoxy-2'-hydroxyacetophenone is governed by its three functional groups:

Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated with a base.

It can undergo O-alkylation, O-acylation, and other reactions typical of phenols.

Ketone Group: The carbonyl group can undergo nucleophilic addition reactions, reduction to

a secondary alcohol, or can be a site for condensation reactions like the aldol or Claisen-

Schmidt reactions.

Aromatic Ring: The ring is activated towards electrophilic aromatic substitution due to the

electron-donating effects of the hydroxyl and ethoxy groups. The directing effects of these

groups will influence the position of substitution.

Applications in Research and Development
4'-Ethoxy-2'-hydroxyacetophenone and its parent compound, 4'-hydroxyacetophenone, are

valuable building blocks in the synthesis of more complex molecules, particularly in the

pharmaceutical and cosmetic industries.[5][6][7]

Pharmaceutical Intermediates: Hydroxyacetophenones are key intermediates in the

synthesis of various active pharmaceutical ingredients (APIs).[8] They are used in the

production of drugs such as beta-blockers (e.g., atenolol) and choleretic agents.[5] The

specific substitution pattern of 4'-Ethoxy-2'-hydroxyacetophenone makes it a candidate for

the synthesis of novel compounds with potential biological activity.
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Organic Synthesis: It serves as a versatile precursor for the synthesis of chalcones,

flavones, and other heterocyclic compounds which are known to possess a wide range of

biological activities, including anti-inflammatory and anticancer properties.[7][9]

Cosmetics and Fragrances: The related compound, 4'-hydroxyacetophenone, is used in

cosmetics for its antioxidant and preservative properties.[5][6]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 4'-

Ethoxy-2'-hydroxyacetophenone.

Hazard Identification: The compound is classified as an eye irritant.[1]

GHS Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1]

Hazard Statement: H319 (Causes serious eye irritation)[1]

Precautionary Measures:

P264: Wash skin thoroughly after handling.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[10]

P337 + P313: If eye irritation persists: Get medical advice/attention.[10]

Storage: Store in a well-ventilated place. Keep container tightly closed in a dry place.[11]

Personal Protective Equipment (PPE): Use of safety glasses, gloves, and a lab coat is

recommended. If there is a risk of dust formation, a dust mask (e.g., N95) should be worn.[1]

Conclusion
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4'-Ethoxy-2'-hydroxyacetophenone is a valuable and versatile chemical compound with a well-

defined set of properties. Its utility as a synthetic intermediate is underscored by the reactivity

of its functional groups. A thorough understanding of its synthesis, spectroscopic

characteristics, and safe handling procedures, as detailed in this guide, is essential for its

effective and safe use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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